ethyl 2-{[5-(4-bromophenyl)-2-furyl]methylene}-7-methyl-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-[[5-(4-bromophenyl)furan-2-yl]methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H19BrN2O4S2/c1-3-31-24(30)21-14(2)27-25-28(22(21)19-5-4-12-33-19)23(29)20(34-25)13-17-10-11-18(32-17)15-6-8-16(26)9-7-15/h4-13,22H,3H2,1-2H3/b20-13+
• InChI Key: UOHJFRASWVBIMI-DEDYPNTBSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)Br)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C\C4=CC=C(O4)C5=CC=C(C=C5)Br)/S2)C
• Molecular Formula: C25H19BrN2O4S2
• Molecular Weight: 555.5 g/mol

Description

The compound is a derivative of pyrimidine, a class of organic compounds with a wide range of biological activities. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity. This particular compound is a hybrid of triazole and pyrimidine.

Synthesis Analysis

The compound was synthesized as part of a series of novel triazole-pyrimidine-based compounds. The synthesis involved a reaction mixture of substituted aldehyde, ethyl acetoacetate, and urea in ethanol, treated with concentrated hydrochloric acid and heated to reflux for 5-6 hours. The reaction mixture was then cooled to room temperature, and the resulting solid was filtered, washed with cold water, and dried under vacuum to afford the pure intermediate.

Molecular Structure Analysis

The molecular structure of the compound was characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound were characterized using various spectroscopic techniques. The 1H-NMR and 13C-NMR spectra provided information about the hydrogen and carbon atoms in the molecule. The IR spectrum provided information about the functional groups present in the molecule. The mass spectrum confirmed the molecular weight of the compound.

Mechanism of Action

The compound has shown promising neuroprotective and anti-inflammatory properties. It has been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. It also exhibited neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells. A molecular docking study showed that the compound has favorable interaction with active residues of ATF4 and NF-kB proteins.